![molecular formula C16H21N3O2S B5649176 N-[(2-methoxy-4,6-dimethyl-3-pyridinyl)methyl]-2-propyl-1,3-thiazole-4-carboxamide](/img/structure/B5649176.png)
N-[(2-methoxy-4,6-dimethyl-3-pyridinyl)methyl]-2-propyl-1,3-thiazole-4-carboxamide
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Overview
Description
This chemical compound belongs to a class of organic compounds known for their complex molecular structures and diverse chemical properties. It is often studied in medicinal chemistry and organic synthesis.
Synthesis Analysis
- The synthesis of similar compounds involves multi-step chemical processes, starting from basic organic compounds and undergoing various reactions to introduce specific functional groups (Jasztold-Howorko et al., 1994).
Molecular Structure Analysis
- The molecular structure is analyzed using techniques like X-ray crystallography, which reveals the spatial arrangement of atoms and the geometry of the molecule (Chakraborty et al., 2007).
Chemical Reactions and Properties
- Chemical properties include reactivity with other chemical agents and stability under various conditions. The compound's reactivity is often explored through its interactions in synthetic processes (Lee, 2007).
Physical Properties Analysis
- Physical properties like melting point, boiling point, solubility, and crystalline structure are determined through experimental measurements and are crucial for understanding the compound's behavior in different environments (Nagarajaiah & Begum, 2015).
Chemical Properties Analysis
- Chemical properties, such as acidity, basicity, and reactivity with other chemicals, are critical for determining the compound's applications and handling requirements. These properties are often determined through laboratory experiments and computational chemistry methods (Lee & Park, 2002).
properties
IUPAC Name |
N-[(2-methoxy-4,6-dimethylpyridin-3-yl)methyl]-2-propyl-1,3-thiazole-4-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H21N3O2S/c1-5-6-14-19-13(9-22-14)15(20)17-8-12-10(2)7-11(3)18-16(12)21-4/h7,9H,5-6,8H2,1-4H3,(H,17,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OHKNFZXZYOAAID-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCC1=NC(=CS1)C(=O)NCC2=C(N=C(C=C2C)C)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H21N3O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
319.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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